N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide

• IUPAC Name: N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H15FN2O3/c1-2-19(13-9-7-12(18)8-10-13)16(21)11-20-14-5-3-4-6-15(14)23-17(20)22/h3-10H,2,11H2,1H3
• InChI Key: GHCBLBASXDKQMI-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol

Description

N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide, also known as EF-1502, is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound is a benzoxazole derivative that has been synthesized using a specific method, and it has been found to have unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This may lead to the activation of various signaling pathways that are involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes in the brain, which may help to protect against oxidative stress and neurodegeneration. This compound has also been found to reduce the production of inflammatory cytokines, which may help to reduce inflammation in the body. Additionally, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide has several advantages for lab experiments, including its stability and solubility in various solvents. However, there are also limitations to its use, including its high cost and limited availability.

Future Directions

There are several future directions for research on N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the optimal dosage and treatment regimen for these conditions. Additionally, this compound may have potential applications in the treatment of cancer and other inflammatory diseases. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a novel compound that has potential applications in scientific research. Its unique biochemical and physiological effects make it a promising candidate for the treatment of various diseases. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide involves a multi-step process that starts with the reaction of 4-fluoroaniline and ethyl chloroacetate to form N-ethyl-4-fluoroaniline. This compound is then reacted with 2-hydroxybenzaldehyde to form N-ethyl-2-(2-hydroxyphenyl)acetamide. The final step involves the reaction of N-ethyl-2-(2-hydroxyphenyl)acetamide with 2-nitrobenzoyl chloride to form this compound.

Scientific Research Applications

N-ethyl-N-(4-fluorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been found to have anti-inflammatory and anti-cancer properties, which may make it useful in the treatment of various diseases.